Mass Shift and Isotopic Purity for MS Detection
MeSA 2-O-β-D-glucoside-d3 is specifically deuterated on the methyl ester moiety, introducing a mass shift of +3.02 Da relative to the unlabeled analyte . This mass difference enables distinct MS/MS transition monitoring (e.g., m/z 317.3→? for d3-IS vs. m/z 314.3→? for analyte) without spectral overlap, a critical requirement for accurate isotope dilution quantitation .
| Evidence Dimension | Molecular Mass and MS/MS Transition Differentiation |
|---|---|
| Target Compound Data | Molecular Weight: 317.31 g/mol; Formula: C14H15D3O8 |
| Comparator Or Baseline | Unlabeled MeSA 2-O-β-D-glucoside: Molecular Weight: 314.29 g/mol; Formula: C14H18O8 [1] |
| Quantified Difference | Mass shift of +3.02 Da; distinct precursor ion in MS |
| Conditions | LC-MS or GC-MS analysis; typical for internal standard applications |
Why This Matters
This mass shift ensures baseline resolution in MS, eliminating ion suppression or cross-talk that would otherwise invalidate quantitative results.
- [1] GLPBIO. MeSA 2-O-b-D-glucoside Product Datasheet. View Source
